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Compound of Interest

Compound Name: Methyl nitrite

Cat. No.: B1202744 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical properties of

methyl nitrite isomers, focusing on key data, experimental methodologies, and relevant

reaction pathways. The information is intended to support research and development activities

where the energetic and stability characteristics of these compounds are of interest.

Thermochemical Data of Methyl Nitrite and Its
Isomers
The following tables summarize the key thermochemical properties of the cis and trans

conformers of methyl nitrite, as well as its structural isomers, nitromethane and aci-

nitromethane. These values are crucial for understanding the relative stabilities and potential

energy landscapes of these molecules.

Table 1: Standard Molar Enthalpy of Formation (ΔfH°)
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Compound
Conformer/I
somer

Formula State
ΔfH°
(kJ/mol) at
298.15 K

Reference

Methyl Nitrite cis-CH₃ONO CH₃NO₂ gas -63.0 ± 0.5 [1]

Methyl Nitrite
trans-

CH₃ONO
CH₃NO₂ gas -59.9 ± 0.5 [1]

Nitromethane CH₃NO₂ CH₃NO₂ gas -80.8 [2]

aci-

Nitromethane
CH₂=N(O)OH CH₃NO₂ gas -14.43 ± 0.11 [3]

Table 2: Standard Molar Entropy (S°) and Heat Capacity (Cp)

Compoun
d

Conforme
r/Isomer

Formula State

S°
(J/mol·K)
at 298.15
K

Cp
(J/mol·K)
at 298.15
K

Referenc
e

Methyl

Nitrite

cis-

CH₃ONO
CH₃NO₂ gas 277.8 57.5 [4][5]

Methyl

Nitrite

trans-

CH₃ONO
CH₃NO₂ gas 282.9 57.5 [4][5]

Nitrometha

ne
CH₃NO₂ CH₃NO₂ gas 282.9 55.5 [2]

aci-

Nitrometha

ne

CH₂=N(O)

OH
CH₃NO₂ gas N/A N/A

Note: Data for aci-nitromethane is limited due to its transient nature.

Table 3: Isomerization and Decomposition Energy Barriers
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Reaction Energy Barrier (kJ/mol) Reference

cis-CH₃ONO ⇌ trans-CH₃ONO 45.3 [6]

CH₃NO₂ → cis/trans-CH₃ONO 193 - 272 [6]

Experimental Protocols
Synthesis of Gaseous Methyl Nitrite
A common laboratory-scale synthesis of methyl nitrite gas involves the dropwise addition of

sulfuric acid to a mixture of sodium nitrite and methanol.[7][8]

Materials:

Sodium nitrite (NaNO₂)

Methanol (CH₃OH)

Concentrated sulfuric acid (H₂SO₄)

Water

Ice bath

Dropping funnel

Reaction flask

Gas washing bottle (optional, for purification)

Cold trap (e.g., using dry ice/acetone) for collection

Procedure:

Prepare a solution of sodium nitrite in a mixture of water and methanol in a reaction flask.

Cool the flask in an ice bath to control the exothermic reaction.
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Slowly add a dilute solution of sulfuric acid dropwise from a dropping funnel into the stirred

nitrite-methanol solution.

The gaseous methyl nitrite product will evolve from the reaction mixture.

The gas can be passed through a drying agent (e.g., anhydrous calcium chloride) to remove

water vapor.

The purified methyl nitrite gas is then collected in a cold trap cooled with a dry ice/acetone

slurry, where it will condense into a liquid.

Determination of Enthalpy of Formation by Bomb
Calorimetry
The standard enthalpy of formation of a volatile compound like methyl nitrite can be

determined from its enthalpy of combustion, measured using a bomb calorimeter.[9][10][11]

Apparatus:

Oxygen bomb calorimeter

Steel combustion bomb

Sample holder for volatile liquids

Ignition system

High-precision thermometer

Stirrer

Oxygen source

Procedure:

Calibration: The heat capacity of the calorimeter is first determined by combusting a known

mass of a standard substance with a well-characterized enthalpy of combustion, such as

benzoic acid.
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Sample Preparation: A known mass of liquid methyl nitrite is sealed in a thin-walled glass

ampoule or a gelatin capsule. This is placed in the sample holder within the bomb. A known

length of fuse wire is positioned to ensure ignition.

Assembly and Pressurization: The bomb is sealed and purged with a small amount of

oxygen to remove atmospheric nitrogen. It is then filled with high-purity oxygen to a pressure

of approximately 25-30 atm.

Calorimeter Setup: The sealed bomb is placed in the calorimeter bucket containing a

precisely measured quantity of water. The calorimeter is assembled, and the stirrer is started

to ensure a uniform temperature.

Combustion: After thermal equilibrium is reached, the initial temperature is recorded. The

sample is then ignited by passing an electric current through the fuse wire.

Temperature Measurement: The temperature of the water in the calorimeter is recorded at

regular intervals until it reaches a maximum and then begins to cool.

Data Analysis: The corrected temperature rise is determined from the temperature-time data.

The heat released during the combustion is calculated using the heat capacity of the

calorimeter.

Corrections: Corrections are applied for the heat of combustion of the fuse wire and for the

formation of any side products, such as nitric acid.

Calculation of Enthalpy of Formation: The standard enthalpy of combustion is calculated

from the heat released and the moles of methyl nitrite combusted. The standard enthalpy of

formation is then determined using Hess's Law, with the known standard enthalpies of

formation of the combustion products (CO₂, H₂O, and N₂).

Computational Methodologies
The thermochemical properties of methyl nitrite isomers have been extensively studied using

various computational quantum theory methods. These calculations provide valuable insights

into the molecular structures, energies, and reaction pathways that can be difficult to probe

experimentally.
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Commonly employed methods include:

Gaussian-n (Gn) theories (e.g., G3): These are composite methods that approximate high-

level calculations by combining results from several lower-level calculations.[2]

Complete Basis Set (CBS) methods (e.g., CBS-QB3, CBS-APNO): These methods

extrapolate to the complete basis set limit to achieve high accuracy.[2]

Density Functional Theory (DFT): Methods like B3LYP with various basis sets (e.g., 6-

31G(d,p)) are often used for geometry optimization and frequency calculations due to their

computational efficiency.[12][13]

Møller-Plesset perturbation theory (e.g., MP2) and Quadratic Configuration Interaction (e.g.,

QCISD): These are ab initio methods that account for electron correlation.

Signaling Pathways and Logical Relationships
The isomerization of nitromethane to methyl nitrite and the interconversion between the cis

and trans conformers of methyl nitrite are fundamental processes that dictate the reactivity

and energy release of these compounds.

Nitromethane
(CH₃NO₂) Transition StateΔE = 193-272 kJ/mol Methyl Nitrite

(cis/trans-CH₃ONO)

Click to download full resolution via product page

Isomerization pathway of nitromethane to methyl nitrite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1202744?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

